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Introduction
The rise of antibiotic resistance necessitates a deeper understanding of the diverse molecular

mechanisms bacteria employ to survive antibiotic assault. The Rtc system, a highly conserved

RNA repair pathway, has emerged as a significant contributor to transient antibiotic resistance,

particularly against ribosome-targeting agents.[1][2] This system primarily consists of two

enzymes: RtcA, an RNA cyclase, and RtcB, an RNA ligase.[1][3][4] Under conditions of cellular

stress, such as antibiotic exposure, damaged RNAs, including tRNAs, can accumulate.[2][4]

The Rtc system is transcriptionally regulated by the activator RtcR, which senses the

accumulation of tRNA fragments.[2][5] Activation of the rtcBA operon leads to the repair of

these damaged RNAs, restoring translational capacity and allowing the bacterium to survive.[1]

[4] This document provides a comprehensive experimental workflow to investigate the role of

the Rtc system in antibiotic resistance.

Rtc Signaling and RNA Repair Pathway
Antibiotic-induced stress can lead to the cleavage of essential RNAs like tRNA. The RtcR

transcriptional activator senses these tRNA fragments, specifically 5' tRNA halves ending in a

2',3'-cyclic phosphate, and subsequently activates the expression of the rtcBA operon.[2][5]

RtcA, an ATP-dependent RNA cyclase, converts damaged RNA with 3'-phosphate ends into

RNA with 2',3'-cyclic phosphate termini.[1][3][6] RtcB, a GTP-dependent RNA ligase, then seals

these 2',3'-cyclic phosphate ends to a 5'-hydroxyl (5'-OH) end of another RNA strand,
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completing the repair process and restoring the functional RNA molecule.[1][3][7] This repair of

the translational machinery components confers a transient resistance, allowing the cell to

recover from the antibiotic challenge.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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